Cas no 941952-28-9 (N-(4-chloro-3-nitrophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-chloro-3-nitrophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941952-28-9
• MF: C₁₉H₁₃Cl₂N₃O₄
• MW: 418.230222463608
• CID: 5506123
• Update Time: 2025-05-19

N-(4-chloro-3-nitrophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(4-chloro-3-nitrophenyl)-1-[(4-chlorophenyl)methyl]-1,2-dihydro-2-oxo-
• N-(4-chloro-3-nitrophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H13Cl2N3O4/c20-13-5-3-12(4-6-13)11-23-9-1-2-15(19(23)26)18(25)22-14-7-8-16(21)17(10-14)24(27)28/h1-10H,11H2,(H,22,25)
• InChI Key： WHXOZHQAHCYQNL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1=CC=C(Cl)C([N+]([O-])=O)=C1)=O

Additional information on N-(4-chloro-3-nitrophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(4-Chloro-3-Nitrophenyl)-1-(4-Chlorophenyl)Methyl-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 941952-28-9, known as N-(4-chloro-3-nitrophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a dihydropyridine ring system, a carboxamide group, and multiple substituted aromatic rings. The presence of these functional groups makes it a versatile molecule with diverse applications.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of calcium channel blockers and other cardiovascular agents. The carboxamide group in this compound is known to enhance bioavailability and improve the pharmacokinetic profile of the molecule. Furthermore, the substitution patterns on the aromatic rings—specifically the 4-chloro and 3-nitro groups—contribute to the molecule's stability and reactivity.

One of the most notable aspects of this compound is its potential as a precursor for more advanced pharmaceutical agents. Researchers have explored its role in synthesizing bioactive molecules with anti-inflammatory, antifungal, and anticancer properties. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibited significant inhibitory activity against certain enzymes involved in inflammatory pathways.

The synthesis of N-(4-chloro-3-nitrophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves a multi-step process that combines aromatic substitution reactions with amide formation. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, thereby improving yield and purity. This has made the compound more accessible for further research and development.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential lead for developing drugs targeting neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with specific receptors makes it an attractive candidate for further investigation. Additionally, its structural similarity to known bioactive agents suggests that it could serve as a scaffold for drug design.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of metabolizing such complex molecules. These studies have provided insights into the biodegradation mechanisms and highlighted the need for sustainable practices in chemical synthesis.

In conclusion, N-(4-chloro-3-nitrophenyl)-1-(4-chlorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide represents a valuable addition to the arsenal of organic compounds with potential applications in medicine and materials science. Its unique structure and functional groups make it a subject of ongoing research interest. As advancements in synthetic chemistry and pharmacology continue to unfold, this compound is poised to play an increasingly important role in future innovations.